N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H24N2O2/c1-13-5-4-9-18(12-13)10-8-16(19)17-14-6-3-7-15(11-14)20-2/h3,6-7,11,13H,4-5,8-10,12H2,1-2H3,(H,17,19)
• InChI Key: XTSGSHNPNOHSJD-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC(=CC=C2)OC

Description

N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPMP belongs to the class of piperidine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide is not fully understood. However, it has been suggested that N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide acts as an agonist at the μ-opioid receptor and as an antagonist at the N-methyl-D-aspartate (NMDA) receptor. N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide has been shown to produce analgesic effects in animal models of neuropathic pain. It has also been shown to reduce inflammation and edema in animal models of inflammation. N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide has been shown to produce anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide in lab experiments is its high potency and selectivity for the μ-opioid receptor. This allows for more precise and targeted studies of the receptor. However, one limitation of using N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide in lab experiments is its potential for abuse and addiction. Therefore, caution must be taken when handling and studying N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide.

Future Directions

There are several potential future directions for the study of N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide. One area of interest is its potential use in the treatment of chronic pain conditions, such as neuropathic pain. Another area of interest is its potential use in the treatment of anxiety and depression. Further studies are needed to fully understand the mechanism of action of N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide and its potential therapeutic applications. Additionally, studies are needed to investigate the long-term effects of N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide use and its potential for abuse and addiction.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide involves the reaction of 3-methoxyphenylacetonitrile with 3-methylpiperidine in the presence of an acid catalyst. This reaction yields N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide as the final product. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to possess analgesic, anti-inflammatory, and anxiolytic properties. N-(3-methoxyphenyl)-3-(3-methyl-1-piperidinyl)propanamide has also been studied for its potential use in the treatment of neuropathic pain, depression, and anxiety disorders.